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Compound of Interest

Compound Name: 2,6-Diethylaniline hydrochloride

Cat. No.: B1253448

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on 2,6-diethylaniline
hydrochloride, a pivotal precursor in the synthesis of a range of widely utilized herbicides.
This document elucidates its chemical properties, synthesis methodologies, and its critical role
in the production of prominent agrochemicals. Detailed experimental protocols, quantitative
data, and process visualizations are provided to support research and development in the
agricultural and chemical sectors.

Chemical and Physical Properties

2,6-Diethylaniline and its hydrochloride salt are fundamental building blocks in organic
synthesis. The hydrochloride form is often used to improve the stability and handling of the
parent aniline.
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2,6-Diethylaniline

Property 2,6-Diethylaniline .
Hydrochloride
CAS Number 579-66-8[1][2][3] 71477-82-2[4][5]
Molecular Formula C10H1sN[3][6] C10H16CIN
Molecular Weight 149.23 g/mol [6] 185.70 g/mol
o Colorless needles or crystalline
Appearance Colorless to yellow liquid[5]
powder[7]
] ] 175-179 °C (with
Melting Point 3 °C[5] -
decomposition)[7]
Boiling Point 243 °C[1][5] Not applicable
Density 0.906 g/mL at 25 °CJ[1] Not available
Sparingly soluble in water
- (0.67 g/L at 27 °C); miscible ]
Solubility Insoluble in water.[5]

with isooctane, toluene, and

ethanol.[5]

Synthesis of 2,6-Diethylaniline

The industrial production of 2,6-diethylaniline is primarily achieved through the high-pressure,

high-temperature reaction of aniline with ethylene in the presence of a catalyst such as

aluminum anilide.[1][2]
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Caption: Industrial synthesis of 2,6-diethylaniline.

Application as a Precursor for Chloroacetanilide
Herbicides

2,6-Diethylaniline is a key intermediate in the manufacturing of several chloroacetanilide
herbicides, including Alachlor, Butachlor, and Metolachlor.[1][2] These herbicides are crucial for
controlling annual grasses and some broad-leaved weeds in a variety of crops.[2][6][8]

Synthesis of Alachlor

Alachlor is synthesized through a multi-step process involving the reaction of 2,6-diethylaniline
with formaldehyde and chloroacetyl chloride, followed by treatment with methanol.[9]
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Caption: Synthetic pathway for Alachlor.

Synthesis of Butachlor

The commercial production of butachlor involves the reaction of 2,6-diethylaniline with

chloroacetyl chloride to form an intermediate, which is then reacted with butyl isocyanate or

chloromethy! butyl ether.[8][10]
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Caption: Synthetic pathway for Butachlor.

Synthesis of Metolachlor

Metolachlor synthesis involves the condensation of 2-ethyl-6-methylaniline (a related
compound) with methoxyacetone, followed by hydrogenation and acetylation with chloroacetyl
chloride.[11] While not directly from 2,6-diethylaniline, the synthetic principles are similar and
relevant. A patent also describes a one-pot hydrogenation alkylation of 2-methyl-6-ethylaniline
with methoxy acetone followed by acylation.[12]

Experimental Protocols
Synthesis of 2',6'-diethyl-2-chloro acetanilide
(Intermediate for Butachlor)

This protocol is based on a patented method for synthesizing a key intermediate for Butachlor.
[10]

Materials:
e 2,6-Diethylaniline
e Monochloroacetic Acid

e Phosphorus trichloride (PCls), Phosphorus oxychloride (POCIs), or Phosphorus
pentachloride (PCls)

Procedure:
o Combine 2,6-diethylaniline and monochloroacetic acid in a mole ratio of 1:1.15 to 1:1.5.[10]

¢ Add the phosphorus chloride compound, with a mole ratio of 2,6-diethylaniline to the
phosphorus compound of 1:0.35 to 1:0.6.[10]

e During the addition of the phosphorus compound, maintain the temperature between 50-60
°C.[10]
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 After the addition is complete, maintain the reaction temperature at 85-105 °C for 1-3 hours.
[10]

e Upon completion of the reaction, add water and filter out the solid product.

e Dry the solid to obtain 2',6'-diethyl-2-chloro acetanilide. This intermediate can be used in the
next step without further purification.[10]

Yield:

o Greater than 95% (with respect to 2,6-diethylaniline).[10]

Synthesis of Butachlor from 2',6'-diethyl-2-chloro
acetanilide

This protocol is a continuation of the synthesis described above.[10]

Materials:

2',6'-diethyl-2-chloro acetanilide

Chloromethyl butyl ether

A small amount of Butachlor technical 92 as a solvent

Alkaline aqueous solution

Procedure:

In a reaction vessel containing a small amount of Butachlor technical 92, dissolve the 2',6'-
diethyl-2-chloro acetanilide.

Add chloromethyl butyl ether in a mole ratio of 1:1 to 1:1.5 relative to the acetanilide.[10]

Conduct the reaction in an alkaline aqueous solution.

Maintain the reaction temperature between 10-50 °C.[10]
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e The addition of chloromethyl butyl ether should take 0.5-1 hour.[10]
» Allow the reaction to proceed for an additional 0.5-1 hour.[10]
Yield:

o The overall yield for the synthesis of Butachlor technical 92 is reported to be 90%.[10]

Quantitative Data Summary

Synthesis Reactant Molar Temperat Time . Referenc
. Yield (%)
Step s Ratio ure (°C) (hours)
2,6-
Butachlor Diethylanili
Intermediat ne: 1:1.15-15
85-105 1-3 >95 [10]
e Monochlor :0.35-0.6
Synthesis oacetic
Acid : PCls
2'6'"-
diethyl-2-
chloro
Butachlor acetanilide
) 1:1-15 10-50 0.5-1 90 (overall) [10]
Synthesis
Chloromet
hyl butyl
ether

Metabolic Fate of Derived Herbicides

Herbicides derived from 2,6-diethylaniline, such as Alachlor and Butachlor, undergo microbial
degradation in the soil. Acommon metabolic pathway involves the transformation back to 2,6-
diethylaniline.[1][13] For instance, Alachlor can be degraded to 2-chloro-N-(2,6-diethylphenyl)
acetamide, which is further broken down into 2,6-diethylaniline.[14] It is important to note that
while the parent herbicides may have varying levels of toxicity, some metabolites like 2,6-
diethylaniline have been shown to be mutagenic.[15]
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Caption: Simplified metabolic pathway of Alachlor.

Safety Information

2,6-Diethylaniline is harmful if swallowed.[13] Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.
Work should be conducted in a well-ventilated area or under a fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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